Cas no 182417-65-8 ( )
structure
Product Name:
CAS No:182417-65-8
MF:C6H7IN2O
MW:250.037053346634
CID:867820
Update Time:2026-04-29
Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(6-chloro-1,3-benzothiazol-2-yl)acetate
- ETHYL 2-(6-CHLOROBENZO[D]THIAZOL-2-YL)ACETATE
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- Inchi: InChI=1S/C11H10ClNO2S/c1-2-15-11(14)6-10-13-8-4-3-7(12)5-9(8)16-10/h3-5H,2,6H2,1H3
- InChI Key: RTIODJFHBVZTQI-UHFFFAOYSA-N
- SMILES: CCOC(=O)CC1=NC2=C(C=C(C=C2)Cl)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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